Cas no 1306739-52-5 (9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride)

• Product Name: 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride
• CAS No: 1306739-52-5
• MF: C₁₆H₂₄N₂O
• MW: 260.3746
• CID: 5094294
• Update Time: 2025-09-23

9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine
• 1-Oxa-9-azaspiro[5.5]undecan-4-amine, 9-(phenylmethyl)-
• 9-benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride
• starbld0016065
• 1-oxa-9-azaspiro[5.5]undecan-4-amine, 9-(phenylmethyl)-, dihydrochloride
• 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride

• Inchi： 1S/C16H24N2O/c17-15-6-11-19-16(12-15)7-9-18(10-8-16)13-14-4-2-1-3-5-14/h1-5,15H,6-13,17H2
• InChI Key： ZNUBNUJFQABQLK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C21C([H])([H])C([H])([H])N(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C2([H])[H])N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5

Additional information on 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride

Comprehensive Overview of 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride (CAS No. 1306739-52-5)

9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride (CAS No. 1306739-52-5) is a specialized organic compound with a unique spirocyclic structure, combining benzyl, oxa, and aza functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The spirocyclic framework of this molecule is particularly noteworthy, as it often enhances binding affinity and metabolic stability, making it a valuable scaffold for designing novel therapeutics.

The 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine core structure is a hybrid of heterocyclic and aliphatic components, which contributes to its versatility in medicinal chemistry. Researchers are increasingly exploring its role in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier. This aligns with current trends in neuroscience, where there is a growing demand for compounds that can modulate neurotransmitter systems with high specificity.

In recent years, the scientific community has shown heightened interest in spirocyclic compounds due to their three-dimensional complexity and potential to interact with biological targets in unique ways. The dihydrochloride salt form of this compound improves its solubility, a critical factor for in vitro and in vivo studies. This property is particularly relevant for researchers focusing on high-throughput screening and preclinical testing, where solubility often dictates experimental success.

Another area of interest is the compound's potential application in GPCR (G-protein coupled receptor) modulation. GPCRs are a major focus in drug discovery, accounting for nearly 40% of FDA-approved drugs. The structural features of 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride suggest it could serve as a lead compound for developing new GPCR-targeted therapies, especially for conditions like anxiety, depression, and chronic pain.

The synthesis of CAS No. 1306739-52-5 involves multi-step organic reactions, often starting from readily available precursors like piperidine derivatives. Optimizing its synthetic route remains an active area of research, with efforts focused on improving yield and reducing environmental impact. This aligns with the broader pharmaceutical industry's push toward green chemistry and sustainable manufacturing practices.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the identity and quality of the material, which is crucial for ensuring reproducible research results. The compound's stability under various storage conditions is also a frequent topic of investigation, as it affects shelf life and handling protocols.

From a commercial perspective, 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride is primarily supplied to research institutions and pharmaceutical companies engaged in early-stage drug development. Its pricing and availability fluctuate based on demand from the drug discovery sector, where novel chemical entities are constantly sought after. The compound's patent status and regulatory considerations also influence its market dynamics.

Looking ahead, the future applications of CAS No. 1306739-52-5 may expand into areas like precision medicine and personalized therapeutics, as researchers uncover more about its biological interactions. Its structural uniqueness positions it well for exploration in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies.

In summary, 9-Benzyl-1-oxa-9-azaspiro[5.5]undecan-4-amine dihydrochloride represents an intriguing case study in modern medicinal chemistry. Its combination of structural features, biological potential, and synthetic challenges makes it a compelling subject for both academic and industrial research. As the scientific community continues to unravel its properties, this compound may well emerge as a key player in next-generation therapeutic development.